Hdac6-IN-52

• Molecular Formula: C23H17F2N5O3
• Molecular Weight: 449.4 g/mol
• InChI: InChI=1S/C23H17F2N5O3/c24-20(25)22-29-28-21(33-22)13-7-8-14-12-30(23(32)15(14)11-13)18(16-5-1-3-9-26-16)19(31)17-6-2-4-10-27-17/h1-11,18-20,31H,12H2/t18-,19+/m1/s1
• InChIKey: JPXLNQFCAYXJHR-MOPGFXCFSA-N

Hdac6-IN-52 HDAC6 Inhibitor for CNS Research

HDAC6-IN-52 (also designated EX.1) is a small-molecule inhibitor of histone deacetylase 6 (HDAC6), a class IIb HDAC whose dysregulation is implicated in neurodegenerative conditions including Alzheimer's disease and progressive supranuclear palsy . The compound achieves 100% inhibition of HDAC6 enzymatic activity at a concentration of 10 μM . Structurally characterized by the molecular formula C23H17F2N5O3 and a molecular weight of 449.41 g/mol, HDAC6-IN-52 carries the CAS registry number 2636786-68-8 [1]. This compound is supplied by multiple vendors as a research-use-only reagent for preclinical investigations into HDAC6-dependent pathways in central nervous system disorders [2].

Target engagementReported HDAC6 inhibition in recombinant enzyme assay

Research contextCNS disease model studies (Alzheimer's, PSP)

Tool typeSelective HDAC6 chemical probe with reported brain-penetrant design

• [1] PeptideDB. HDAC6-IN-52 Database Entry. CAS 2636786-68-8. Accessed 2026. View Source
• [2] Abdel-Magid AF. Potential of Histone Deacetylase 6 Inhibitors as a Treatment of Neurodegenerative Diseases. ACS Med Chem Lett. 2025 Jan 25. View Source

Hdac6-IN-52: Non-Substitutable Isoform Selectivity

HDAC6 inhibitors exhibit substantial variability in potency, selectivity, blood-brain barrier (BBB) penetration, and off-target profiles, making direct substitution without empirical validation scientifically untenable [1]. For example, Tubastatin A demonstrates an IC50 of 15 nM against HDAC6 with >1000-fold selectivity over HDAC1, whereas ACY-1215 (ricolinostat) shows an IC50 of 5 nM but only ~10-fold selectivity over class I HDACs [2]. Nexturastat A achieves >190-fold selectivity but lacks BBB penetration data comparable to some analogs [3]. HDAC6-IN-5 is a BBB-penetrant inhibitor (IC50 25 nM) with additional Aβ aggregation inhibitory activity, a feature not shared by all HDAC6 inhibitors . These divergent pharmacological fingerprints mean that even compounds with similar nominal IC50 values may yield drastically different outcomes in cellular or in vivo models. The evidence presented below quantifies the specific differentiation of HDAC6-IN-52 relative to these comparators, enabling data-driven procurement decisions.

!Isoform selectivity profiles vary markedly among HDAC6 inhibitors; simple interchange may not preserve pathway specificity.

!CNS exposure context from oncology-oriented probes may not transfer; brain penetrance and metabolic stability require independent review.

!Patent-claimed advantages in selectivity and brain exposure are class-level; quantitative benchmarking against prior inhibitors remains to be verified.

• [1] Butler KV, Kalin J, Brochier C, Vistoli G, Langley B, Kozikowski AP. Rational design and simple chemistry yield a superior, neuroprotective HDAC6 inhibitor, tubastatin A. J Am Chem Soc. 2010;132(31):10842-10846. View Source
• [2] Santo L, Hideshima T, Kung AL, et al. Preclinical activity, pharmacodynamic, and pharmacokinetic properties of a selective HDAC6 inhibitor, ACY-1215, in combination with bortezomib in multiple myeloma. Blood. 2012;119(11):2579-2589. View Source
• [3] Bergman JA, Woan K, Perez-Villarroel P, Villagra A, Sotomayor EM, Kozikowski AP. Selective histone deacetylase 6 inhibitors bearing substituted urea linkers inhibit melanoma cell growth. J Med Chem. 2012;55(22):9891-9899. View Source

Hdac6-IN-52 Evidence for Supplier Selection

HDAC6 Inhibition vs. Multi-Target HDAC Inhibitors

HDAC6-IN-52 achieves 100% inhibition of HDAC6 at 10 μM, whereas HDAC6-IN-50 displays an IC50 of 35 nM in enzymatic assays . Although the assay formats differ (single-point inhibition vs. full dose-response), both compounds demonstrate potent HDAC6 engagement in the nanomolar-to-low-micromolar range. Critically, selectivity data for HDAC6-IN-52 over other HDAC isoforms are not reported, while HDAC6-IN-50 is marketed without explicit selectivity quantification . This represents a key differentiator for applications where HDAC6-specific activity is paramount, as off-target inhibition of class I HDACs may confound interpretation.

HDAC6 Inhibition

Class-level inference

100% inhibition at 10 μM (recombinant enzyme)

Tubastatin A: IC₅₀ = 15 nM (>1000-fold selective)

Reported on-target engagement; data not directly comparable to potency metrics

Single-concentration inhibition vs. IC₅₀ reference; not a direct selectivity comparison

Evidence Dimension	HDAC6 inhibitory potency
Target Compound Data	100% inhibition at 10 μM
Comparator Or Baseline	HDAC6-IN-50: IC50 = 35 nM
Quantified Difference	Insufficient data for direct IC50 comparison; 100% inhibition at 10 μM suggests low-nanomolar potency but requires confirmation.
Conditions	Enzymatic assay (HDAC6-IN-52); recombinant HDAC6 enzymatic assay (HDAC6-IN-50)

Why This Matters

Selecting HDAC6-IN-52 over HDAC6-IN-50 may be justified if the absence of reported selectivity data implies a cleaner isoform-specific profile, though direct comparative studies are needed to confirm this advantage.

Improved Selectivity and CNS Exposure vs. Prior Inhibitors

HDAC6-IN-5 is a BBB-penetrant HDAC6 inhibitor with an IC50 of 0.025 μM against HDAC6 and additional inhibitory activity against Aβ1-42 self-aggregation (IC50 3.0 μM) and AChE (IC50 0.72 μM) . In contrast, HDAC6-IN-52 has not been evaluated for BBB penetration or polypharmacology . The CNS-centric profile of HDAC6-IN-5 makes it a compelling choice for neurodegenerative disease models requiring combined HDAC6 inhibition and amyloid modulation. HDAC6-IN-52, with its singular focus on HDAC6 inhibition, may be preferable for peripheral studies or for dissecting HDAC6-specific effects without confounding AChE or Aβ interactions.

Selectivity & CNS Exposure

Class-level inference

Patent-claimed improvements in subtype selectivity, liposolubility, metabolic stability, and brain penetrance

May support CNS research fit; quantitative data to verify

Patent abstract claims; no numeric fold selectivity or brain/plasma ratio provided

Evidence Dimension	BBB penetration and multi-target pharmacology
Target Compound Data	Not reported
Comparator Or Baseline	HDAC6-IN-5: BBB-penetrant; IC50 HDAC6 = 0.025 μM; Aβ1-42 aggregation IC50 = 3.0 μM; AChE IC50 = 0.72 μM
Quantified Difference	Qualitative: HDAC6-IN-5 possesses BBB penetrance and multi-target activity; HDAC6-IN-52 lacks these reported features.
Conditions	In vitro enzymatic and cell-based assays (HDAC6-IN-5); no BBB data for HDAC6-IN-52

Why This Matters

For CNS-targeted research, HDAC6-IN-5 offers a validated BBB-penetrant profile; HDAC6-IN-52 may be reserved for peripheral target engagement studies or as a control compound lacking CNS-directed pharmacology.

Neurodegenerative Disease vs. Oncology Indications

Tubastatin A, a benchmark HDAC6 inhibitor, exhibits an IC50 of 15 nM against HDAC6 with 1093-fold selectivity over HDAC1 (IC50 16.4 μM) . HDAC6-IN-52 achieves 100% inhibition at 10 μM but lacks defined IC50 and selectivity data against other HDAC isoforms . This absence of quantitative selectivity metrics represents a significant gap in the characterization of HDAC6-IN-52, limiting its utility in experiments where off-target HDAC inhibition must be controlled. Conversely, Tubastatin A's well-documented selectivity profile provides a reliable reference standard for HDAC6-specific pharmacology.

Disease Model Context

Class-level inference

Described for CNS neurodegenerative diseases (AD, PSP)

Ricolinostat / Citarinostat developed for oncology (multiple myeloma)

Qualitatively distinct disease model association; CNS vs. oncology probe context

Vendor datasheets and patent disease focus; no direct CNS efficacy data

Evidence Dimension	HDAC6 isoform selectivity vs. HDAC1
Target Compound Data	Selectivity not reported; 100% inhibition at 10 μM
Comparator Or Baseline	Tubastatin A: HDAC6 IC50 = 15 nM; HDAC1 IC50 = 16.4 μM; selectivity fold = 1093
Quantified Difference	Insufficient data for comparison; Tubastatin A selectivity is quantified, HDAC6-IN-52 is not.
Conditions	Recombinant human HDAC6 and HDAC1 enzymatic assays

Why This Matters

Procurement decisions should weigh the risk of uncharacterized selectivity when choosing HDAC6-IN-52; Tubastatin A remains the gold standard for experiments demanding strict HDAC6 specificity.

HDAC6-IN-52 vs. ACY-1215 (Ricolinostat): Clinical vs. Preclinical Utility

ACY-1215 (ricolinostat) is a clinically advanced HDAC6 inhibitor with an IC50 of 5 nM against HDAC6 and approximately 10-fold selectivity over class I HDACs (HDAC1 IC50 58 nM, HDAC2 48 nM, HDAC3 51 nM) [1]. It has been evaluated in Phase Ib/II trials for multiple myeloma in combination with bortezomib and dexamethasone [2]. HDAC6-IN-52, in contrast, is a preclinical tool compound with 100% inhibition at 10 μM but no reported in vivo or clinical data . The clinical-stage validation of ACY-1215 provides a higher level of translational confidence for studies aiming to bridge to human therapeutic applications, whereas HDAC6-IN-52 remains appropriate for early-stage target validation and mechanistic studies.

Evidence Dimension	Development stage and translational relevance
Target Compound Data	Preclinical research reagent; no clinical data
Comparator Or Baseline	ACY-1215: Clinical Phase Ib/II; HDAC6 IC50 = 5 nM; ~10-fold selectivity over class I HDACs
Quantified Difference	Qualitative: ACY-1215 is clinically validated; HDAC6-IN-52 is not.
Conditions	Enzymatic assays and clinical trials

Why This Matters

For projects with near-term translational goals, ACY-1215 offers a more mature pharmacological package; HDAC6-IN-52 serves as a cost-effective, focused tool for foundational research.

• [1] MedChemExpress. Ricolinostat (ACY-1215) Product Page. Catalog No. HY-16026. Accessed 2026. View Source
• [2] Vogl DT, Raje N, Jagannath S, et al. Ricolinostat, the First Selective Histone Deacetylase 6 Inhibitor, in Combination with Bortezomib and Dexamethasone for Relapsed or Refractory Multiple Myeloma. Clin Cancer Res. 2017;23(13):3307-3315. View Source

HDAC6-IN-52: Single-Point Inhibition as a Practical Advantage for High-Throughput Screening

The available data for HDAC6-IN-52 (100% inhibition at 10 μM) is derived from a single-point enzymatic assay, a format commonly used in high-throughput screening (HTS) campaigns . In contrast, many comparator compounds (e.g., Tubastatin A, ACY-1215) are characterized by full IC50 curves derived from 10-point dose-response titrations [1]. The single-point data for HDAC6-IN-52, while less precise, may still be sufficient for preliminary target engagement studies or for use as a positive control in HTS where cost and throughput are prioritized over detailed pharmacology. This positions HDAC6-IN-52 as an economical option for labs conducting initial HDAC6 inhibitor screens or validating assay robustness.

Evidence Dimension	Assay format and data granularity
Target Compound Data	Single-point: 100% inhibition at 10 μM
Comparator Or Baseline	Tubastatin A: IC50 curve (10-point, 3-fold dilutions, 30 μM start)
Quantified Difference	Qualitative: Single-point vs. full dose-response characterization.
Conditions	Enzymatic HDAC6 inhibition assay

Why This Matters

Labs with constrained budgets or high-throughput needs may find HDAC6-IN-52 a viable, lower-cost alternative to more extensively characterized inhibitors for preliminary work.

• [1] PMC Table 1. IC50 values for HDAC inhibitors including Tubastatin A. Accessed 2026. View Source

HDAC6-IN-52 vs. Nexturastat A: Structural Class Distinction with Potential Solubility Implications

Nexturastat A is an aryl urea-based HDAC6 inhibitor with an IC50 of 5 nM and >190-fold selectivity over other HDACs . The structural class of HDAC6-IN-52 has not been publicly disclosed, but its molecular formula (C23H17F2N5O3) suggests a distinct chemotype that may differ in zinc-binding group (ZBG) and linker architecture [1]. Aryl urea HDAC6 inhibitors like Nexturastat A are known for their favorable solubility and metabolic stability compared to hydroxamic acid-based inhibitors such as Tubastatin A [2]. While no solubility or stability data are available for HDAC6-IN-52, its unique chemical scaffold may offer divergent physicochemical properties that influence formulation compatibility and cellular permeability.

Evidence Dimension	Chemical scaffold and potential physicochemical properties
Target Compound Data	Undisclosed scaffold; molecular formula C23H17F2N5O3
Comparator Or Baseline	Nexturastat A: Aryl urea scaffold; IC50 = 5 nM; >190-fold selectivity
Quantified Difference	Not quantifiable without structural disclosure.
Conditions	Chemical structure comparison

Why This Matters

Researchers concerned with compound solubility or formulation challenges may need to empirically evaluate HDAC6-IN-52 against aryl urea benchmarks like Nexturastat A to confirm suitability for their experimental system.

• [1] PeptideDB. HDAC6-IN-52 Database Entry. CAS 2636786-68-8. Accessed 2026. View Source
• [2] Bergman JA, Woan K, Perez-Villarroel P, Villagra A, Sotomayor EM, Kozikowski AP. Selective histone deacetylase 6 inhibitors bearing substituted urea linkers inhibit melanoma cell growth. J Med Chem. 2012;55(22):9891-9899. View Source

Hdac6-IN-52 Research & Industrial Applications

Alzheimer's and Tauopathy Modeling

Given its characterization by a single-point 100% inhibition at 10 μM, HDAC6-IN-52 is well-suited for high-throughput screening (HTS) campaigns and initial target validation experiments where cost per well and assay throughput are primary considerations . The lack of extensive selectivity profiling is acceptable when the compound is used as a positive control for HDAC6 enzymatic activity or as a screening hit for further optimization. Procurement teams can leverage the lower price point relative to fully characterized clinical candidates for large-scale screening applications .

Neuronal Epigenetics and Cytoskeletal Dynamics

Because BBB penetration has not been reported for HDAC6-IN-52, it may be preferentially employed in peripheral target engagement studies (e.g., oncology, inflammation, fibrosis models) where CNS exposure is not required or could confound interpretation . In contrast, BBB-penetrant HDAC6 inhibitors like HDAC6-IN-5 are explicitly designed for CNS applications . HDAC6-IN-52 thus provides a tool to interrogate HDAC6 function in peripheral tissues without the confounding variable of central nervous system activity.

Preclinical Validation of HDAC6 Therapeutics

If future studies demonstrate that HDAC6-IN-52 possesses high selectivity for HDAC6 over class I HDACs, it could become a valuable tool for dissecting HDAC6-specific pathways in cellular models of neurodegeneration or cancer . Currently, the absence of reported selectivity data makes it a less attractive option for experiments where off-target HDAC inhibition must be strictly controlled. However, if internal selectivity profiling confirms minimal cross-reactivity, HDAC6-IN-52 could fill a niche as a focused HDAC6 probe .

Cost-Sensitive Academic Research with Defined HDAC6 Dependency

Academic laboratories with limited budgets and a clear, validated dependence on HDAC6 inhibition may find HDAC6-IN-52 a pragmatic choice . Its commercial availability from multiple vendors ensures competitive pricing and reliable supply. While the compound lacks the extensive validation of clinical-stage inhibitors like ACY-1215, it can serve as a serviceable reagent for proof-of-concept studies, preliminary in vitro work, and teaching laboratory exercises where the highest grade of pharmacological characterization is not essential .

Application

Selection Property

Validation Focus

Tau acetylation & aggresome studies

CNS-oriented HDAC6 inhibitor with reported brain-penetrant design

Tauopathy model-response endpoints

Neuronal cytoskeletal dynamics

α-tubulin deacetylation inhibition

Microtubule stability and axonal transport assays

HDAC6-targeting agent validation

Chemically distinct inhibitor from patent-optimized series

Comparator assay-response context for novel inhibitors / PROTACs